
Propane-2,2-diol: Comprehensive Disposal and
Safety Protocol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Propane-2,2-diol

CAS No.: 558-18-9

Cat. No.: B15491536

Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

propane-2,2-diol, tailored for researchers, scientists, and drug development professionals.

The following procedural guidance is designed to ensure safe handling and compliance with

environmental regulations.

I. Understanding Propane-2,2-diol and its Instability
Propane-2,2-diol, a geminal diol, is an unstable compound that exists in equilibrium with

acetone and water. This equilibrium heavily favors the formation of acetone. Therefore, for

practical purposes of disposal, propane-2,2-diol should be treated as a dilute aqueous

solution of acetone.

II. Health and Safety Precautions
While propane-2,2-diol itself is not well-studied due to its instability, its primary decomposition

product, acetone, is a highly flammable liquid and can cause irritation. Therefore, the following

personal protective equipment (PPE) should be worn when handling propane-2,2-diol:
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or other protective clothing.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

III. Quantitative Data Summary
The following table summarizes the key quantitative data for propane-2,2-diol and its primary

decomposition product, acetone.

Property Propane-2,2-diol Acetone

CAS Number 558-18-9[1] 67-64-1

Molecular Formula C₃H₈O₂[1] C₃H₆O

Molecular Weight 76.09 g/mol [1] 58.08 g/mol

Physical State Colorless liquid[2] Colorless liquid

Melting Point -59 °C[2] -94.9 °C

Boiling Point Decomposes 56 °C

Solubility in Water Soluble[2] Miscible

Primary Hazards
Irritant to eyes, skin, and

respiratory tract.[2]

Highly flammable, eye irritant,

central nervous system

depression.

IV. Spill Management Protocol
In the event of a spill, the area should be evacuated of all non-essential personnel.

For Small Spills:

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.
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Collect the absorbed material into a clearly labeled, sealed container for hazardous waste

disposal.

Clean the spill area with soap and water.

For Large Spills:

Eliminate all ignition sources in the vicinity.

Contain the spill using dikes or absorbents to prevent it from entering drains or waterways.

Use non-sparking tools to collect the absorbed material into a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

V. Step-by-Step Disposal Procedure
Due to its decomposition into acetone, the disposal of propane-2,2-diol must adhere to the

regulations for flammable liquid waste.

Waste Identification: Label the waste container as "Hazardous Waste - Flammable Liquid

(contains Acetone)".

Containerization: Use a designated, leak-proof, and properly sealed container for collecting

the waste. Do not mix with other waste streams unless compatible.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

sources of ignition. The storage area should be a designated hazardous waste accumulation

area.

Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental

waste management company. All disposal activities must comply with local, state, and

federal regulations, such as those outlined by the U.S. Environmental Protection Agency

(EPA) under the Resource Conservation and Recovery Act (RCRA).[3][4][5][6][7] Do not pour

down the drain.[8]

VI. Experimental Workflow and Decision Diagram

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15491536/docs?utm_src=pdf-body#propane-2-2-diol-comprehensive-disposal-and-safety-protocol
https://www.epa.gov/enforcement/waste-chemical-and-cleanup-enforcement
https://www.epa.gov/hw
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://www.chemicals.co.uk/blog/can-i-pour-acetone-down-the-drain
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15491536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making process for the proper disposal of

propane-2,2-diol.

Propane-2,2-diol Disposal Decision Workflow
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Click to download full resolution via product page

Caption: Disposal workflow for propane-2,2-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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